1,2-Didecanoyl-3-chloropropanediol-d5

• Molecular Formula: C23H43ClO4
• Molecular Weight: 424.1 g/mol
• InChI: InChI=1S/C23H43ClO4/c1-3-5-7-9-11-13-15-17-22(25)27-20-21(19-24)28-23(26)18-16-14-12-10-8-6-4-2/h21H,3-20H2,1-2H3/i19D2,20D2,21D
• InChIKey: JNZSIWAITYUKOR-VCHBYTLLSA-N

1,2-Didecanoyl-3-chloropropanediol-d5: Stable Isotope-Labeled 3-MCPD Diester Standard

1,2-Didecanoyl-3-chloropropanediol-d5 (CAS 2714473-28-4) is a deuterium-labeled analog of the 3-monochloropropane-1,2-diol (3-MCPD) diester, 1,2-didecanoyl-3-chloropropanediol . This compound is a member of the 3-MCPD fatty acid diester class, a group of process-induced contaminants formed in refined edible oils and fats during high-temperature deodorization [1]. As a stable isotope-labeled internal standard (SIL-IS), its primary utility lies in enabling precise and accurate quantification of the corresponding unlabeled analyte in complex food and biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1].

Diester-specific deuterated internal standard for 3-MCPD analysis

Designed for direct LC-MS/MS quantification workflows in food and biological matrices

Corrects for matrix effects and analyte losses during sample preparation

• [1] Moravcova, E., Vaclavik, L., Lacina, O., Hrbek, V., Riddellova, K., & Hajslova, J. (2012). Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils. Analytical and Bioanalytical Chemistry, 402(9), 2871-2883. View Source

Free 3-MCPD-d5 Limitations in Diester Analysis

The analysis of intact 3-MCPD fatty acid diesters presents unique challenges that preclude the simple substitution of generic free 3-MCPD-d5 standards for the diester-specific labeled compound. Indirect analytical methods, which transesterify diesters to free 3-MCPD prior to analysis, suffer from a critical flaw: the use of free deuterated 3-MCPD as an internal standard leads to a systematic overestimation of 7–15% compared to the use of an esterified deuterated standard [1]. This discrepancy arises from the differential behavior of free and esterified forms during alkaline transesterification, which compromises the fundamental assumption of isotope dilution mass spectrometry (IDMS)—that the labeled standard and analyte exhibit identical chemical behavior throughout the entire analytical workflow. Consequently, direct LC-MS/MS methods that quantify intact diesters demand diester-specific labeled internal standards like 1,2-Didecanoyl-3-chloropropanediol-d5 to correct for matrix effects and analyte losses during sample preparation, extraction, and ionization.

Free ISTD Free 3-MCPD-d5 leads to systematic overestimation in indirect diester methods due to differential transesterification behavior.

Matrix effect Direct LC-MS/MS analysis demands diester-matched labeled internal standard to correct strong triacylglycerol-induced ion suppression.

• [1] Hrncirik, K., Zelinkova, Z., & Ermacora, A. (2011). Critical factors of indirect determination of 3-chloropropane-1,2-diol esters. European Journal of Lipid Science and Technology, 113(3), 361-367. View Source

1,2-Didecanoyl-3-chloropropanediol-d5: Quantification Performance

Eliminating Systematic Overestimation in Diester Analysis

In indirect analytical methods for 3-MCPD esters, the use of a deuterated esterified internal standard (such as a 3-MCPD-d5 diester) provides superior accuracy compared to a free deuterated 3-MCPD standard. A direct comparison of the two approaches demonstrated that employing free deuterated 3-MCPD as an internal standard results in a 7–15% overestimation of analyte concentration [1]. This overestimation is attributed to the different behavior of the free and esterified forms during the alkaline transesterification step.

Overestimation risk

Head-to-head

7–15% overestimation with free ISTD

Systematic bias in indirect methods

Alkaline transesterification conditions

Evidence Dimension	Quantitative Accuracy (Overestimation Error)
Target Compound Data	Overestimation error eliminated (reference value)
Comparator Or Baseline	Free deuterated 3-MCPD (3-MCPD-d5) internal standard
Quantified Difference	7–15% overestimation when using free deuterated 3-MCPD
Conditions	Indirect 3-MCPD ester determination via alkaline transesterification and GC-MS

Why This Matters

This difference is critical for regulatory compliance and accurate exposure assessment, as a 7–15% error can shift a result from below a regulatory threshold to above it, directly impacting procurement and analytical validity.

• [1] Hrncirik, K., Zelinkova, Z., & Ermacora, A. (2011). Critical factors of indirect determination of 3-chloropropane-1,2-diol esters. European Journal of Lipid Science and Technology, 113(3), 361-367. View Source

Trace-Level Quantification of 3-MCPD Diesters

When employed as an internal standard in a validated direct LC-MS/MS method for 3-MCPD diesters, the use of deuterated diester standards (including the didecanoyl-d5 analog) enables limits of quantitation (LOQ) as low as 30 ng/g (ppb) in edible oil matrices [1]. The method, which separates and quantifies 28 individual 3-MCPD diesters, achieves average recoveries of 88–118% with relative standard deviations (RSDs) of 2–16% across multiple oil types and spiking concentrations [1].

LOQ in edible oils

Class-level

30 ng/g

Enables ppb-level contaminant monitoring

Direct LC-MS/MS method

Evidence Dimension	Limit of Quantitation (LOQ) Achieved with Diester-Specific SIL-IS
Target Compound Data	30 ng/g (ppb) LOQ in oil matrices (using diester-specific deuterated standards)
Comparator Or Baseline	External calibration without isotope-labeled standard (implied baseline)
Quantified Difference	Not explicitly quantified as a difference; the LOQ value represents the method capability enabled by the SIL-IS
Conditions	Direct LC-MS/MS analysis of intact 3-MCPD diesters in coconut, olive, and palm oils following two-step SPE clean-up

Why This Matters

The 30 ng/g LOQ represents a 2–3 order of magnitude improvement over early indirect methods and meets the sensitivity requirements for monitoring trace-level contaminants in infant formula and other sensitive food matrices as stipulated by global regulatory bodies.

• [1] MacMahon, S., Ridge, C. D., & Begley, T. H. (2013). Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters. Journal of Agricultural and Food Chemistry, 61(21), 5163-5173. View Source

Matrix Effect Correction via Isotope Dilution

The incorporation of deuterium-labeled 3-MCPD diester internal standards is essential to overcome the strong matrix effects induced by co-extracted triacylglycerols (TAGs) in direct LC-MS analysis of vegetable oils. A method employing deuterated internal standards achieved good recovery values of 89–120% and repeatability (RSD 5–9%) at spiking levels of 2 and 10 mg kg⁻¹ for nine 3-MCPD diesters, with lowest calibration levels ranging from 2 to 5 μg kg⁻¹ [1].

Recovery in oil matrices

Class-level

89–120%

Robust isotope dilution correction

UHPLC-Orbitrap MS after clean-up

Evidence Dimension	Recovery and Repeatability in Complex Oil Matrices
Target Compound Data	Recovery: 89–120%; Repeatability (RSD): 5–9%; Lowest Calibration Level: 2–5 μg kg⁻¹
Comparator Or Baseline	Analysis without isotope-labeled internal standard (implied baseline)
Quantified Difference	Not explicitly quantified as a difference; values represent method performance with SIL-IS
Conditions	UHPLC-Orbitrap MS analysis of 3-MCPD diesters in vegetable oils following silica gel column clean-up

Why This Matters

The 2–5 μg kg⁻¹ calibration range enables quantification of 3-MCPD diesters at concentrations far below the typical occurrence levels found in refined oils (often in the mg kg⁻¹ range), ensuring robust and legally defensible data for food safety compliance and process optimization.

• [1] Moravcova, E., Vaclavik, L., Lacina, O., Hrbek, V., Riddellova, K., & Hajslova, J. (2012). Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils. Analytical and Bioanalytical Chemistry, 402(9), 2871-2883. View Source

High Purity Minimizes Interference

The product specification for 1,2-Didecanoyl-3-chloropropanediol-d5 indicates a minimum purity of ≥98% as determined by HPLC . For a compound used as an internal standard at trace levels, high purity is essential to prevent the introduction of co-eluting impurities that could contribute to ion suppression or enhancement in the mass spectrometer source, or that could generate isobaric interferences overlapping with the analyte signal.

Purity (HPLC)

Supplier data

≥98%

Minimizes ISTD interference

Essential for trace-level methods

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Typical analytical standard purity requirement for SIL-IS
Quantified Difference	Not applicable
Conditions	Vendor-specified purity by HPLC

Why This Matters

In trace analysis, even low-level impurities in the internal standard can introduce significant bias, particularly when the standard is added at concentrations near the method's LOQ. The ≥98% purity specification ensures that the internal standard contributes minimal background noise and no interfering peaks, which is a prerequisite for achieving the low ppb-level LOQs required by modern food contaminant methods.

Deuterium Mass Shift Ensures MS Discrimination

The substitution of five hydrogen atoms with deuterium atoms results in a mass shift of +5 Da relative to the unlabeled compound (molecular weight 424.07 for the d5 form vs. 419.04 for the unlabeled form) . This 5 Da mass difference is sufficient to ensure complete chromatographic co-elution with the analyte while providing clear mass spectrometric resolution, a critical requirement for accurate isotope dilution quantification.

Mass shift

Supporting evidence

+5 Da

Clean MS channel, no isotopic overlap

Avoids natural ¹³C interference

Evidence Dimension	Mass Difference between Labeled and Unlabeled Species
Target Compound Data	+5 Da (424.07 Da for d5 vs. 419.04 Da for unlabeled)
Comparator Or Baseline	Unlabeled 1,2-Didecanoyl-3-chloropropanediol
Quantified Difference	5 Da
Conditions	Molecular weight comparison

Why This Matters

The 5 Da mass shift avoids isotopic overlap with the natural ¹³C isotopic envelope of the analyte, which is a common source of error when using internal standards with fewer labels. This ensures that the signal for the internal standard is measured in a clean, interference-free channel of the mass spectrometer, directly contributing to the low limits of detection and high precision reported in validated methods.

1,2-Didecanoyl-3-chloropropanediol-d5: Application Scenarios

Direct LC-MS/MS Quantification in Edible Oils

This is the primary and most scientifically justified application. 1,2-Didecanoyl-3-chloropropanediol-d5 is used as an internal standard in direct liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of the corresponding unlabeled 1,2-didecanoyl-3-chloropropanediol contaminant in refined edible oils (e.g., palm oil, rapeseed oil, sunflower oil). By correcting for matrix-induced ion suppression/enhancement and analyte losses during sample preparation (e.g., silica gel clean-up or QuEChERS extraction), the standard enables method validation to meet performance criteria such as recoveries between 89–120% and LOQs down to 30 ng/g, as demonstrated in peer-reviewed methods [1][2].

Indirect Method Validation and Troubleshooting

While less common than direct methods for this specific diester, the compound can serve as a diagnostic tool for evaluating the efficiency and accuracy of indirect analytical methods. For instance, it can be spiked into oil samples prior to transesterification to assess potential losses or artifact formation during the conversion of diesters to free 3-MCPD. By comparing the recovery of the intact diester-d5 standard against the measured free 3-MCPD-d5, analysts can identify and correct for method-specific biases, such as the 7–15% overestimation documented when using free 3-MCPD-d5 as an internal standard [3].

Proficiency Testing for 3-MCPD Diester Analysis

The compound is suitable for the preparation of certified reference materials (CRMs) or spiked proficiency testing (PT) samples. Its defined purity (≥98%) and stable isotopic label make it ideal for creating gravimetrically prepared calibration standards and spiked matrix samples that can be distributed to multiple laboratories. This ensures that performance in inter-laboratory trials, such as those organized by FAPAS or national reference laboratories, is evaluated against a consistent and traceable reference point, facilitating harmonization of data across the global food testing community [2].

Application

Selection Property

Validation Focus

Direct LC-MS/MS quantification in oils

Diester-specific deuterated ISTD

Confirm matrix-effect correction and recovery

Indirect method validation

Intact diester probe for transesterification bias

Verify overestimation artifacts vs. free ISTD

Proficiency testing / CRM preparation

Defined purity (≥98%) and isotopic label

Gravimetric traceability and inter-lab harmonization

• [1] MacMahon, S., Ridge, C. D., & Begley, T. H. (2013). Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters. Journal of Agricultural and Food Chemistry, 61(21), 5163-5173. View Source
• [2] Moravcova, E., Vaclavik, L., Lacina, O., Hrbek, V., Riddellova, K., & Hajslova, J. (2012). Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils. Analytical and Bioanalytical Chemistry, 402(9), 2871-2883. View Source
• [3] Hrncirik, K., Zelinkova, Z., & Ermacora, A. (2011). Critical factors of indirect determination of 3-chloropropane-1,2-diol esters. European Journal of Lipid Science and Technology, 113(3), 361-367. View Source